Cas no 943894-95-9 (1-3-(aminomethyl)phenylpyrrolidin-2-one)

• Product Name: 1-3-(aminomethyl)phenylpyrrolidin-2-one
• CAS No: 943894-95-9
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 3111509
• PubChem ID: 16784042
• Update Time: 2025-11-01

1-3-(aminomethyl)phenylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(aminomethyl)phenyl]pyrrolidin-2-one
• 864-486-3
• CHEMBL4551363
• 1-[3-(Aminomethyl)phenyl]-2-pyrrolidinone
• CCG-295600
• DB-180686
• G27197
• Z285922996
• SCHEMBL12813163
• AKOS000141661
• 1-(3-(Aminomethyl)phenyl)pyrrolidin-2-one
• 943894-95-9
• STL420635
• CS-0248443
• EN300-39894
• 1-3-(aminomethyl)phenylpyrrolidin-2-one

• Inchi： 1S/C11H14N2O/c12-8-9-3-1-4-10(7-9)13-6-2-5-11(13)14/h1,3-4,7H,2,5-6,8,12H2
• InChI Key： VPYXDVFIUAVMMF-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=CC=C(CN)C=1

Computed Properties

• Exact Mass: 190.110613074Da
• Monoisotopic Mass: 190.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.3Ų

Additional information on 1-3-(aminomethyl)phenylpyrrolidin-2-one

Introduction to 1-3-(Aminomethyl)phenylpyrrolidin-2-one (CAS No. 943894-95-9)

1-3-(Aminomethyl)phenylpyrrolidin-2-one, also known by its CAS number 943894-95-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidinones, which are characterized by their five-membered ring structure containing a ketone group. The unique chemical structure of 1-3-(aminomethyl)phenylpyrrolidin-2-one makes it a valuable candidate for various biological and pharmacological studies.

The molecular formula of 1-3-(aminomethyl)phenylpyrrolidin-2-one is C₁₃H₁₆N₂O, and its molecular weight is approximately 216.27 g/mol. The compound features a phenyl ring attached to a pyrrolidinone moiety, with an aminomethyl group substituting one of the phenyl ring's hydrogen atoms. This structural arrangement imparts specific chemical and biological properties that have been the focus of recent research efforts.

In terms of physical properties, 1-3-(aminomethyl)phenylpyrrolidin-2-one is typically a white crystalline solid at room temperature. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are important for its use in various experimental protocols and formulations.

The biological activity of 1-3-(aminomethyl)phenylpyrrolidin-2-one has been extensively studied in recent years. One of the key areas of interest is its potential as a modulator of neurotransmitter systems, particularly those involving dopamine and serotonin. Research has shown that compounds with similar structures can exhibit selective binding to dopamine receptors, making them potential candidates for the treatment of neurological disorders such as Parkinson's disease and schizophrenia.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity of 1-3-(aminomethyl)phenylpyrrolidin-2-one to dopamine D₂ receptors. The results indicated that the compound exhibits moderate affinity for these receptors, suggesting its potential as a lead molecule for further drug development. Additionally, preliminary in vitro studies have demonstrated that 1-3-(aminomethyl)phenylpyrrolidin-2-one can modulate intracellular signaling pathways associated with neuroprotection and neurogenesis.

Beyond its potential applications in neurology, 1-3-(aminomethyl)phenylpyrrolidin-2-one has also been explored for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases, diabetes, and autoimmune disorders. A study published in the European Journal of Pharmacology in 2020 reported that 1-3-(aminomethyl)phenylpyrrolidin-2-one exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The mechanism by which 1-3-(aminomethyl)phenylpyrrolidin-2-one exerts its anti-inflammatory effects is not yet fully understood, but it is believed to involve the modulation of nuclear factor-kappa B (NF-kB) signaling pathways. NF-kB is a critical transcription factor that regulates the expression of genes involved in inflammation and immune responses. By inhibiting NF-kB activation, 1-3-(aminomethyl)phenylpyrrolidin-2-one may help reduce inflammation and prevent tissue damage associated with chronic inflammatory conditions.

In addition to its pharmacological properties, the synthesis and chemical stability of 1-3-(aminomethyl)phenylpyrrolidin-2-one have been well-documented. The compound can be synthesized through several routes, including the reaction of 3-bromobenzaldehyde with pyrrolidine followed by reductive amination with formaldehyde and ammonia. The synthetic process is relatively straightforward and can be scaled up for larger-scale production if needed.

The stability of 1-3-(aminomethyl)phenylpyrrolidin-2-one under various conditions has also been studied. It has been found to be stable under standard laboratory conditions but may degrade when exposed to strong acids or bases. Proper storage conditions, such as keeping the compound at room temperature and away from direct sunlight, are recommended to maintain its integrity over time.

In conclusion, 1-3-(aminomethyl)phenylpyrrolidin-2-one (CAS No. 943894-95-9) is a promising compound with diverse biological activities that make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Its potential applications in neurology, inflammation, and other therapeutic areas highlight its significance in advancing our understanding of complex biological processes and developing new treatments for various diseases.